3-(3-Chlorophenyl)-5-bromo-2,1-benzisoxazole

• Molecular Formula: C13H7BrClNO
• Molecular Weight: 308.56 g/mol
• IUPAC Name: 5-bromo-3-(3-chlorophenyl)-2,1-benzoxazole
• InChI: InChI=1S/C13H7BrClNO/c14-9-4-5-12-11(7-9)13(17-16-12)8-2-1-3-10(15)6-8/h1-7H
• InChI Key: KECVVVHUNGZETI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=C3C=C(C=CC3=NO2)Br

Description

3-(3-Chlorophenyl)-5-bromo-2,1-benzisoxazole is a useful research compound. Its molecular formula is C13H7BrClNO and its molecular weight is 308.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Sodium hydroxide (0.62 mol) was dissolved in methanol (100 ml) and the mixture was cooled till room temperature. 1-bromo-4-nitro-benzene (0.124 mol), followed by 3-chloro-benzeneacetonitrile (0.223 mol) were added dropwise, the temperature raised till 50° C. and the mixture was stirred at room temperature for one night. The mixture was poured into water and ice, the precipitate was filtered off, washed with water and extracted with CH2Cl2 and CH3OH. The organic layer was dried (MgSO4), filtered off and evaporated till dryness. The residue was taken up in Et2O, filtered off and dried, yielding 13.2 g (34.8%) of 5-bromo-3-(3-chlorophenyl)-2,1-benzisoxazole, mp. 163° C. (intermediate 1).

Synthesis routes and methods II

Procedure details

Sodium hydroxide (0.62 mol) was dissolved in methanol (100 mol) and the mixture was cooled till room temperature. 1-bromo-4-nitro-benzene (0.124 mol), followed by 3-chloro-benzeneacetonitrile (0.223 mol) were added dropwise, the temperature raised till 50° C. and the mixture was stirred at room temperature for one night. The mixture was poured into water and ice, the precipitate was filtered off, washed with water and extracted with DME and methanol. The organic layer was dried (MgSO4), filtered off and evaporated till dryness. The residue was taken up in diethylether, filtered off and dried, yielding 13.2 g (34.8%) of 5-bromo-3-(3-chlorophenyl)-2,1-benzisoxazole, mp. 163° C. (intermediate 1).